![molecular formula C14H12FN3O2 B2911364 N-(4-Fluoro-phenyl)-N'-pyridin-3-ylmethyl-oxalamide CAS No. 331863-16-2](/img/structure/B2911364.png)
N-(4-Fluoro-phenyl)-N'-pyridin-3-ylmethyl-oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that likely contains a fluorophenyl group, a pyridinyl group, and an oxalamide group . Similar compounds are often used in research and development, particularly in the field of medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through condensation reactions or other complex organic synthesis methods .Molecular Structure Analysis
The molecular structure of similar compounds is often determined using techniques such as X-ray crystallography, NMR spectroscopy, and computational methods .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be complex and depend on many factors, including the specific functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be determined using a variety of techniques, including spectroscopy, chromatography, and thermal analysis .Mechanism of Action
Target of Action
Structural analogs of similar compounds have been found to target the yeast casein kinase of candida albicans . This kinase plays a crucial role in the growth and survival of the yeast, making it a potential target for antifungal therapies .
Mode of Action
Based on the information about its structural analogs, it can be inferred that the compound may interact with its target through hydrophobic bonds and van der waals interactions . These interactions can stabilize the compound-target complex, potentially inhibiting the function of the target protein .
Biochemical Pathways
Given its potential antifungal properties, it can be hypothesized that the compound may interfere with the normal functioning of the yeast casein kinase, thereby disrupting the growth and survival pathways of candida albicans .
Pharmacokinetics
Similar compounds are known to be extensively distributed in human tissues, including tumor tissues, and are primarily eliminated by biotransformation . They are also known to penetrate into the central nervous system and accumulate in brain tumors .
Result of Action
Based on the potential antifungal properties of the compound, it can be hypothesized that the compound may inhibit the growth and survival of candida albicans by disrupting the function of the yeast casein kinase .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N'-(4-fluorophenyl)-N-(pyridin-3-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN3O2/c15-11-3-5-12(6-4-11)18-14(20)13(19)17-9-10-2-1-7-16-8-10/h1-8H,9H2,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPRSWQDYODCAFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC(=O)C(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4-fluorophenyl)-N-(pyridin-3-ylmethyl)oxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.